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Compound of Interest

Compound Name: 1-(2-Naphthyl)ethanol

Cat. No.: B1194374 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on 1-(2-Naphthyl)ethanol, a
versatile organic compound with significant applications in the pharmaceutical and chemical

industries. This document covers its chemical identity, physicochemical properties, key

experimental protocols for its synthesis and resolution, and its role in various research and

development sectors.

Chemical Identity: CAS Numbers and Synonyms
1-(2-Naphthyl)ethanol exists as a racemic mixture and as two distinct enantiomers, each with

its own unique identifiers. The stereochemistry of this compound is crucial for its application in

asymmetric synthesis, particularly in drug development.
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Form CAS Number Key Synonyms

Racemic (±)-1-(2-

Naphthyl)ethanol
7228-47-9

α-Methyl-2-

naphthalenemethanol, 2-(1-

Hydroxyethyl)naphthalene, 2-

Naphthyl ethanol[1][2][3]

(S)-(-)-1-(2-Naphthyl)ethanol 27544-18-9
(S)-(-)-α-Methyl-2-

naphthalenemethanol[4][5]

(R)-(+)-1-(2-Naphthyl)ethanol 52193-85-8

(R)-(+)-α-Methyl-2-

naphthalenemethanol, (R)-

(+)-2-(1-

Hydroxyethyl)naphthalene[6]

Physicochemical Properties
The following table summarizes the key physicochemical properties of 1-(2-Naphthyl)ethanol.
This data is essential for its handling, storage, and application in experimental settings.

Property Value Reference

Molecular Formula C₁₂H₁₂O [1][3][4]

Molecular Weight 172.22 g/mol [3][4]

Appearance
White to off-white crystalline

powder
[1][2]

Melting Point 70-78 °C [1][7]

Boiling Point 145 °C @ 8 Torr [3]

Density 1.1 ± 0.1 g/cm³ [3]

Flash Point 96 °C (closed cup) [5]

Purity ≥ 98% (GC) [2][8]

Optical Rotation ([α]20/D)
(R)-(+)-enantiomer: +37° to

+42° (c=1 in methanol)
[6]
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Synthesis and Chiral Resolution
The synthesis of enantiomerically pure 1-(2-Naphthyl)ethanol is of significant interest,

particularly for its use as a chiral building block in the pharmaceutical industry.[9] The following

sections detail a common method for synthesizing the racemic mixture and a widely used

technique for its chiral resolution.

A standard method for the synthesis of 1-(2-Naphthyl)ethanol is the Grignard reaction, starting

from 2-naphthaldehyde and a methyl Grignard reagent.

Experimental Protocol:

Preparation of Grignard Reagent: In a flame-dried, three-necked round-bottom flask under

an inert atmosphere (e.g., nitrogen or argon), magnesium turnings are covered with

anhydrous diethyl ether. A solution of methyl bromide or iodide in anhydrous diethyl ether is

added dropwise to initiate the formation of methylmagnesium bromide/iodide.

Reaction with Aldehyde: A solution of 2-naphthaldehyde in anhydrous diethyl ether is

prepared in a separate flask. This solution is then added dropwise to the cooled (0 °C, ice

bath) Grignard reagent with continuous stirring.

Reaction Monitoring and Quenching: The reaction is allowed to warm to room temperature

and stirred until the starting aldehyde is consumed, which can be monitored by Thin-Layer

Chromatography (TLC). Upon completion, the reaction mixture is cooled again in an ice bath

and quenched by the slow, careful addition of a saturated aqueous solution of ammonium

chloride (NH₄Cl).

Extraction and Purification: The quenched reaction mixture is transferred to a separatory

funnel, and the aqueous layer is extracted multiple times with diethyl ether. The combined

organic layers are then washed with brine, dried over an anhydrous drying agent (e.g.,

MgSO₄ or Na₂SO₄), filtered, and the solvent is removed under reduced pressure to yield the

crude 1-(2-Naphthyl)ethanol.

Final Purification: The crude product can be further purified by column chromatography on

silica gel or by recrystallization from a suitable solvent system.
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General Synthesis of Racemic 1-(2-Naphthyl)ethanol

Reactants

Process Product
2-Naphthaldehyde

Grignard Reaction
(in Anhydrous Ether)

Methylmagnesium Bromide
(Grignard Reagent)

Quenching
(sat. aq. NH4Cl)

Intermediate Extraction & Purification Racemic 1-(2-Naphthyl)ethanol

Click to download full resolution via product page

General Synthesis of Racemic 1-(2-Naphthyl)ethanol

Kinetic resolution is a highly effective method for separating the enantiomers of racemic 1-(2-
Naphthyl)ethanol. This technique utilizes the stereoselectivity of enzymes, most commonly

lipases, to preferentially acylate one enantiomer, allowing for the separation of the acylated

product from the unreacted enantiomeric alcohol.

Experimental Protocol:

Enzyme and Reagent Setup: In a suitable flask, racemic 1-(2-Naphthyl)ethanol is dissolved

in a non-polar organic solvent such as hexane or toluene. An acyl donor, commonly vinyl

acetate, is added to the mixture.

Enzymatic Reaction: An immobilized lipase, such as Candida antarctica lipase B (CALB,

often sold under the trade name Novozym 435), is added to the solution. The mixture is then

agitated (e.g., shaken or stirred) at a controlled temperature (typically room temperature to

40 °C).

Monitoring the Resolution: The progress of the reaction is monitored by chiral High-

Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC) to determine the

enantiomeric excess (ee) of both the remaining alcohol and the newly formed ester. The

reaction is stopped when the conversion reaches approximately 50%, which theoretically

provides the highest possible enantiomeric excess for both components.
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Separation: Once the desired conversion is achieved, the enzyme is removed by filtration.

The solvent is evaporated, leaving a mixture of the unreacted (R)-alcohol and the acylated

(S)-ester (this stereochemical outcome depends on the specific enzyme used).

Purification and Hydrolysis: This mixture can be separated by column chromatography. The

separated ester is then hydrolyzed (saponified) using a base (e.g., NaOH or KOH) in an

alcohol/water mixture to yield the pure (S)-1-(2-Naphthyl)ethanol.

Workflow for Chiral Resolution

Racemic (R/S)-1-(2-Naphthyl)ethanol

Enzymatic Kinetic Resolution
(e.g., Lipase + Vinyl Acetate)

Mixture of:
(R)-Alcohol & (S)-Ester

Separation
(e.g., Column Chromatography)

(R)-(+)-1-(2-Naphthyl)ethanol (S)-Ester

Hydrolysis (Saponification)

(S)-(-)-1-(2-Naphthyl)ethanol
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Click to download full resolution via product page

Workflow for Chiral Resolution of 1-(2-Naphthyl)ethanol

Applications in Research and Development
1-(2-Naphthyl)ethanol is a valuable compound with a range of applications across various

scientific disciplines.

Pharmaceutical Development: As a chiral building block, it is instrumental in the asymmetric

synthesis of pharmaceuticals. Its use helps in producing enantiomerically pure drugs, which

can lead to improved efficacy and reduced side effects.[9] It serves as a key intermediate in

the synthesis of certain anti-inflammatory and analgesic drugs.[1][6]

Organic Synthesis: In organic chemistry, it functions as a versatile starting material or

intermediate for the synthesis of more complex molecules and naphthalene derivatives.[1]

Material Science: The compound is explored in the development of specialty polymers and

resins, where its incorporation can enhance properties such as thermal stability and

durability.[1][9]

Biochemical Research: It is used in studies investigating enzyme activity and metabolic

pathways, providing insights into biological processes.[1]

Flavor and Fragrance Industry: Due to its aromatic profile, it is also utilized as a fragrance

ingredient in cosmetics and personal care products.[1][9]

Safety and Handling
Proper handling and storage of 1-(2-Naphthyl)ethanol are crucial to ensure laboratory safety.

Handling: It is recommended to handle this compound in a well-ventilated area or under a

chemical fume hood. Appropriate personal protective equipment (PPE), including safety

goggles, gloves, and a lab coat, should be worn. Avoid inhalation of dust and direct contact

with skin and eyes.

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated place. It is often

recommended to store at refrigerated temperatures (e.g., 2-8 °C) to maintain long-term
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stability.

Hazards: May cause an allergic skin reaction and serious eye damage. It is also noted to be

very toxic to aquatic life. Harmful if swallowed or inhaled.

Disclaimer: This document is intended for informational purposes for research and

development professionals. Always refer to the specific Safety Data Sheet (SDS) provided by

the supplier for complete and detailed safety information before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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